Cas no 1220995-30-1 ((2E)-1-(Furan-2-yl)-3-(2-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(Furan-2-yl)-3-(2-methylphenyl)prop-2-en-1-one
• CAS No: 1220995-30-1
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD21335276
• CID: 5187088
• PubChem ID: 47081867
• Update Time: 2026-03-05

(2E)-1-(Furan-2-yl)-3-(2-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(Furan-2-yl)-3-(2-methylphenyl)prop-2-en-1-one
• 1-(furan-2-yl)-3-(2-methylphenyl)prop-2-en-1-one
• Z969651274

• MDL： MFCD21335276
• Inchi： 1S/C14H12O2/c1-11-5-2-3-6-12(11)8-9-13(15)14-7-4-10-16-14/h2-10H,1H3/b9-8+
• InChI Key： RXAJARIUWSXYSZ-CMDGGOBGSA-N
• SMILES： O1C=CC=C1C(/C=C/C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-(Furan-2-yl)-3-(2-methylphenyl)prop-2-en-1-one

The Compound CAS No. 1220995-30-1: A Comprehensive Overview

(2E)-1-(Furan-2-yl)-3-(2-methylphenyl)prop-2-en-1-one, also known by its CAS registry number CAS No. 1220995-30-1, is a chemically intriguing compound that has garnered attention in both academic and industrial research. This compound belongs to the class of α,β-unsaturated ketones, which are well-known for their versatile reactivity and wide-ranging applications in organic synthesis, pharmaceuticals, and materials science.

The molecular structure of (2E)-1-(Furan-2-yl)-3-(2-methylphenyl)prop-2-en-1-one is characterized by a conjugated enone system, where the furan moiety is attached at the 1-position of the enone, and a substituted phenyl group is attached at the 3-position. This arrangement imparts unique electronic properties to the molecule, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds and advanced materials.

One of the most notable aspects of this compound is its participation in Michael addition reactions, a fundamental process in organic chemistry. The enone system acts as an electrophilic partner, enabling the formation of new carbon-carbon bonds with nucleophiles such as enolates or thiols. This reactivity has been exploited in the development of novel drug delivery systems and polymer precursors. For instance, researchers have utilized this compound to synthesize biodegradable polymers with tailored mechanical properties, opening new avenues in biomedical applications.

In addition to its synthetic utility, CAS No. 1220995-30-1 has shown promise in photovoltaic applications. The conjugated system within the molecule facilitates efficient charge transport, making it a candidate for use in organic solar cells. Recent advancements in this field have demonstrated that incorporating this compound into donor/acceptor blends can enhance the power conversion efficiency of devices, thereby contributing to sustainable energy solutions.

The synthesis of (2E)-1-(Furan-2-yl)-3-(2-methylphenyl)prop-2-en-1-one typically involves a combination of coupling reactions and oxidation steps. For example, a common approach involves the Claisen condensation of furan derivatives with substituted acetophenones, followed by oxidation to achieve the desired enone configuration. This multi-step synthesis highlights the importance of stereocontrol in organic chemistry, ensuring that the (E)-configuration is maintained throughout the process.

From an analytical standpoint, this compound can be readily characterized using techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods provide insights into its electronic structure, stereochemistry, and purity, which are critical for quality control in industrial settings.

In conclusion, CAS No. 1220995-30-1, or (2E)-1-(Furan-2-yl)-3-(2-methylphenyl)prop-2-en-1-one, stands as a testament to the ingenuity of modern organic chemistry. Its unique properties and diverse applications continue to drive innovation across multiple disciplines, solidifying its position as a key compound in contemporary chemical research.